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Compound of Interest

Compound Name: Acid Red 213

Cat. No.: B1171888

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Acid
Red 213 (C.I. 156751; CAS No. 12715-60-5), an azo dye. The information is intended to
support research, development, and quality control activities where this dye is utilized. This
document details the qualitative solubility of Acid Red 213 in various solvents, provides a
comprehensive experimental protocol for quantitative solubility determination, and includes
graphical representations of the experimental workflows.

Introduction to Acid Red 213

Acid Red 213 is a red-brown powder used in the textile and leather industries for dyeing wool,
silk, and polyamide fibers.[1][2] It is a metal complex azo dye.[2] Understanding its solubility is
crucial for optimizing dyeing processes, formulating stable solutions, and conducting
toxicological and environmental impact studies.

Solubility of Acid Red 213

Currently, specific quantitative solubility data for Acid Red 213 in various solvents is not widely
available in published literature. However, qualitative descriptions and data for similar acid dyes
provide valuable insights.

Qualitative Solubility Data
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The available information on the solubility of Acid Red 213 is summarized in the table below.
The dye is generally described as being soluble in water.[1][2]

Solvent/Reagent Observation Reference

Water Soluble [1112]

Purple solution, which forms a
Strong Sulfuric Acid purple precipitate upon [1][2]
dilution.

] ) No change observed, even
Strong Hydrochloric Acid o [1][2]
upon dilution.

The dye is damaged, and

Nitric Acid more precipitation forms upon [1112]
dilution.

Thick Sodium Hydroxide No initial change, turning into a (]

Solution red solution upon dilution.

Quantitative Solubility Data (lllustrative Example)

To provide a quantitative context, the solubility of a comparable acid dye, Acid Red 111, is
reported to be 25 g/L in water at 90°C.[3] It is plausible that the solubility of Acid Red 213 in
water is within a similar order of magnitude, although empirical verification is necessary. The
solubility of azo dyes is influenced by factors such as the molecular structure, the presence of
solubilizing groups like sulfonic acid groups, temperature, and pH.[4][5]

Experimental Protocol: Determination of Acid Red
213 Solubility via UV-Vis Spectrophotometry

This section outlines a detailed methodology for the quantitative determination of Acid Red
213 solubility in a given solvent. The protocol is based on the principle of UV-Vis
spectrophotometry and the Beer-Lambert law, which relates the absorbance of a solution to the
concentration of the absorbing species.[6][7]

Materials and Equipment
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e Acid Red 213 (analytical standard)

e Solvent of interest (e.g., deionized water, ethanol, methanol)

e UV-Vis Spectrophotometer

e Analytical balance

e Volumetric flasks (various sizes)

o Pipettes (various sizes)

o Centrifuge and centrifuge tubes or filtration apparatus (e.g., syringe filters)
e Magnetic stirrer and stir bars

o Temperature-controlled shaker or water bath

o Cuvettes for spectrophotometer

Experimental Workflow

The overall workflow for determining the solubility of Acid Red 213 is depicted in the following
diagram.

Preparation of Saturated Solution

:

Analysis of Saturated Solution Preparation of Calibration Curve

>~

Calculation of Solubility

Figure 1: Overall Experimental Workflow for Solubility Determination

Click to download full resolution via product page
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Caption: Overall workflow for determining the solubility of Acid Red 213.

Preparation of Saturated Solution

Excess Solute Addition: Add an excess amount of Acid Red 213 to a known volume of the
solvent in a sealed container (e.g., a centrifuge tube or flask). The exact amount should be
sufficient to ensure that undissolved solid remains after equilibration.

Equilibration: Place the container in a temperature-controlled shaker or water bath set to the
desired temperature. Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure
that equilibrium is reached and the solution is saturated.

Phase Separation: After equilibration, separate the undissolved solid from the saturated
solution. This can be achieved by:

o Centrifugation: Centrifuge the sample at a high speed to pellet the undissolved solid.

o Filtration: Filter the solution using a syringe filter with a pore size that will retain the solid

particles (e.g., 0.45 um).

Sample Collection: Carefully collect the clear supernatant (the saturated solution) for

analysis.

Preparation of the Calibration Curve

A calibration curve is necessary to relate the absorbance measured by the spectrophotometer
to the concentration of Acid Red 213.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1171888?utm_src=pdf-body
https://www.benchchem.com/product/b1171888?utm_src=pdf-body
https://www.benchchem.com/product/b1171888?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare Stock Solution of Known Concentration

:

Perform Serial Dilutions to Create Standards

:

Measure Absorbance of Each Standard at Amax

:

Plot Absorbance vs. Concentration

:

Determine Linear Regression Equation (y = mx + c)

Figure 2: Workflow for Preparation of Calibration Curve

Click to download full resolution via product page
Caption: Workflow for preparing the calibration curve for Acid Red 213.

e Stock Solution Preparation: Accurately weigh a known mass of Acid Red 213 and dissolve it
in a known volume of the solvent in a volumetric flask to prepare a stock solution of a high,
known concentration.

o Serial Dilutions: Prepare a series of standard solutions of decreasing concentrations by
performing serial dilutions of the stock solution using volumetric flasks and pipettes.

e Spectrophotometric Measurement:

o Determine the wavelength of maximum absorbance (Amax) of Acid Red 213 by scanning
the UV-Vis spectrum of one of the standard solutions.
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o Measure the absorbance of each standard solution at the determined Amax using the
spectrophotometer. Use the pure solvent as a blank to zero the instrument.

» Plotting the Calibration Curve: Plot a graph of absorbance versus concentration for the
standard solutions. The resulting plot should be linear and pass through the origin, in
accordance with the Beer-Lambert law. Perform a linear regression analysis to obtain the
equation of the line (y = mx + c), where 'y' is the absorbance, 'X' is the concentration, 'm' is
the slope (molar absorptivity if the path length is 1 cm), and 'c' is the y-intercept (which
should be close to zero).

Analysis of the Saturated Solution and Solubility
Calculation

 Dilution of Saturated Solution: Accurately dilute a known volume of the clear saturated
solution obtained in section 3.3 to bring its absorbance within the linear range of the
calibration curve.

o Absorbance Measurement: Measure the absorbance of the diluted saturated solution at
Amax.

o Concentration Calculation: Use the equation of the calibration curve (y = mx + c) to calculate
the concentration of the diluted solution from its absorbance.

o Solubility Determination: Account for the dilution factor to determine the concentration of the
original, undiluted saturated solution. This concentration represents the solubility of Acid
Red 213 in the solvent at the specified temperature.

Conclusion

While specific quantitative solubility data for Acid Red 213 remains scarce in public literature,
its qualitative behavior in various media is documented. For precise quantitative analysis, the
detailed UV-Vis spectrophotometric method provided in this guide offers a reliable and accurate
approach. This protocol, combined with the illustrative data from similar compounds, provides a
solid foundation for researchers and professionals working with Acid Red 213. It is
recommended that solubility be determined empirically for each specific solvent and
temperature relevant to the intended application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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